Cas no 1850081-67-2 (3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid)
3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid Chemical and Physical Properties
Names and Identifiers
-
- EN300-1287193
- 1850081-67-2
- 3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid
- 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid
-
- Inchi: 1S/C15H21NO5/c1-3-13(20-2)12(9-14(17)18)16-15(19)21-10-11-7-5-4-6-8-11/h4-8,12-13H,3,9-10H2,1-2H3,(H,16,19)(H,17,18)
- InChI Key: VPDVREIEWYJAQB-UHFFFAOYSA-N
- SMILES: O(C)C(CC)C(CC(=O)O)NC(=O)OCC1C=CC=CC=1
Computed Properties
- Exact Mass: 295.14197277g/mol
- Monoisotopic Mass: 295.14197277g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 9
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 84.9Ų
3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1287193-1.0g |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 1g |
$0.0 | 2023-06-07 | ||
| Enamine | EN300-1287193-50mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 50mg |
$707.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-100mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 100mg |
$741.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-250mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 250mg |
$774.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-500mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 500mg |
$809.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-1000mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 1000mg |
$842.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-2500mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 2500mg |
$1650.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-5000mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 5000mg |
$2443.0 | 2023-10-01 | ||
| Enamine | EN300-1287193-10000mg |
3-{[(benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid |
1850081-67-2 | 10000mg |
$3622.0 | 2023-10-01 |
3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
Additional information on 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid
Recent Advances in the Study of 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid (CAS: 1850081-67-2)
The compound 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid (CAS: 1850081-67-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research briefing aims to provide an overview of the latest studies and findings related to this compound, highlighting its synthesis, biological activity, and therapeutic potential.
Recent studies have focused on the synthesis and optimization of 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid, with particular emphasis on its role as a key intermediate in the production of bioactive molecules. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in pharmaceutical formulations. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to characterize the compound and confirm its structural integrity.
In terms of biological activity, preliminary investigations suggest that 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid exhibits promising inhibitory effects on specific enzymatic targets. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its potential as a modulator of protease activity, which could have implications for the treatment of diseases such as cancer and inflammatory disorders. Further in vitro and in vivo studies are underway to elucidate its mechanism of action and optimize its pharmacological properties.
The therapeutic potential of this compound is also being explored in the context of drug delivery systems. Its unique chemical structure allows for conjugation with other bioactive molecules, enhancing their solubility and bioavailability. Recent patents filed in 2024 highlight its use in prodrug formulations, which could improve the efficacy and reduce the side effects of existing therapeutics.
Despite these advancements, challenges remain in the large-scale production and clinical translation of 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid. Issues such as stability under physiological conditions and potential toxicity need to be addressed through further research. Collaborative efforts between academia and industry are essential to overcome these hurdles and fully realize the compound's potential.
In conclusion, 3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid (CAS: 1850081-67-2) represents a promising candidate for future drug development. Its versatile chemical properties and biological activity make it a valuable tool for researchers in the field of medicinal chemistry. Continued investigation into its synthesis, mechanism of action, and therapeutic applications will be crucial for advancing its use in clinical settings.
1850081-67-2 (3-{[(Benzyloxy)carbonyl]amino}-4-methoxyhexanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)